Cas no 335421-55-1 (Cyclopentanecarbonitrile, 2-oxo-1-(3-oxopentyl)- (9CI))

• Product Name: Cyclopentanecarbonitrile, 2-oxo-1-(3-oxopentyl)- (9CI)
• CAS No: 335421-55-1
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 918096
• PubChem ID: 45098739
• Update Time: 2025-04-19

Cyclopentanecarbonitrile, 2-oxo-1-(3-oxopentyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarbonitrile, 2-oxo-1-(3-oxopentyl)- (9CI)
• DB-275493
• Cyclopentanecarbonitrile, 2-oxo-1-(3-oxopentyl)-
• 335421-55-1

• Inchi： 1S/C11H15NO2/c1-2-9(13)5-7-11(8-12)6-3-4-10(11)14/h2-7H2,1H3
• InChI Key： KKXBAOZTLNVRKD-UHFFFAOYSA-N
• SMILES： O=C1CCCC1(C#N)CCC(CC)=O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 57.9Ų